Cas no 2168502-49-4 (6-fluoro-5-methylpyridine-2-sulfonyl chloride)

• Product Name: 6-fluoro-5-methylpyridine-2-sulfonyl chloride
• CAS No: 2168502-49-4
• MF: C₆H₅ClFNO₂S
• MW: 209.625802755356
• CID: 6406049
• PubChem ID: 165870029
• Update Time: 2025-11-06

6-fluoro-5-methylpyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-5-methylpyridine-2-sulfonyl chloride
• EN300-1274101
• 2168502-49-4

• Inchi： 1S/C6H5ClFNO2S/c1-4-2-3-5(9-6(4)8)12(7,10)11/h2-3H,1H3
• InChI Key： QUKYOTKHXLSDEQ-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=NC(F)=C(C)C=C1

Computed Properties

• Exact Mass: 208.9713554g/mol
• Monoisotopic Mass: 208.9713554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.499±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 298.4±40.0 °C(Predicted)
• pka: -10.51±0.29(Predicted)

Additional information on 6-fluoro-5-methylpyridine-2-sulfonyl chloride

Introduction to 6-fluoro-5-methylpyridine-2-sulfonyl chloride (CAS No. 2168502-49-4)

6-fluoro-5-methylpyridine-2-sulfonyl chloride is a highly versatile and significant compound in the field of pharmaceutical and chemical synthesis. Its molecular structure, featuring a fluoro substituent and a sulfonyl chloride group, makes it a valuable intermediate in the development of various bioactive molecules. This introduction delves into the compound's properties, synthesis methods, and its emerging applications in medicinal chemistry, particularly in the design of novel therapeutic agents.

The CAS number 2168502-49-4 uniquely identifies this compound, ensuring precise referencing in scientific literature and industrial applications. The presence of a fluorine atom at the 6-position and a methyl group at the 5-position of the pyridine ring imparts unique electronic and steric properties to the molecule. These features are particularly advantageous in medicinal chemistry, where subtle modifications can significantly influence biological activity and pharmacokinetic profiles.

The sulfonyl chloride functional group at the 2-position of the pyridine ring is a key feature that enhances the reactivity of this compound. Sulfonyl chlorides are well-known for their ability to participate in nucleophilic substitution reactions, making them invaluable for constructing more complex molecular architectures. This reactivity has been leveraged in various synthetic strategies to develop novel heterocyclic compounds with potential therapeutic applications.

In recent years, there has been growing interest in fluorinated pyridines as key motifs in drug discovery. The fluorine atom can modulate metabolic stability, binding affinity, and cell membrane permeability of drug candidates. For instance, studies have shown that fluorine substitution at specific positions in pyridine derivatives can enhance their bioavailability and reduce unwanted side effects. The 6-fluoro-5-methylpyridine-2-sulfonyl chloride compound exemplifies this trend by incorporating both fluoro and methyl groups in an optimized spatial arrangement.

The synthesis of 6-fluoro-5-methylpyridine-2-sulfonyl chloride typically involves multi-step organic transformations starting from commercially available precursors. One common approach involves the fluorination of a methyl-substituted pyridine derivative followed by sulfonylation using chlorosulfonic acid or its equivalents. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have also been explored to improve yield and selectivity in the synthesis process.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications affect the biological activity of pyridine-based compounds. Molecular modeling studies have predicted that variations in the position and type of substituents can significantly impact binding interactions with biological targets. This knowledge has guided the rational design of new derivatives of 6-fluoro-5-methylpyridine-2-sulfonyl chloride, aiming to optimize their pharmacological properties.

The compound's utility extends beyond pharmaceutical applications; it is also valuable in agrochemical research. Fluorinated pyridines have been reported to exhibit herbicidal and fungicidal properties, making them attractive for developing new crop protection agents. The sulfonyl chloride moiety further enhances its versatility by allowing easy derivatization into other functional groups suitable for diverse chemical transformations.

In conclusion, 6-fluoro-5-methylpyridine-2-sulfonyl chloride (CAS No. 2168502-49-4) is a multifaceted compound with broad applications in medicinal chemistry and agrochemical research. Its unique structural features enable its use as a key intermediate in synthesizing bioactive molecules with enhanced pharmacological properties. Continued research into its derivatives and synthetic methodologies will likely uncover even more innovative applications in the future.